Cas no 1185298-97-8 (4-(3-Ethoxyphenoxy)piperidine hydrochloride)

• Product Name: 4-(3-Ethoxyphenoxy)piperidine hydrochloride
• CAS No: 1185298-97-8
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 4684042
• PubChem ID: 46735701
• Update Time: 2025-06-09

4-(3-Ethoxyphenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxyphenoxy)piperidine hydrochloride
• 1185298-97-8
• AKOS015846783
• 4-(3-ethoxyphenoxy)piperidine;hydrochloride
• 4-(3-Ethoxyphenoxy)piperidinehydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-2-15-12-4-3-5-13(10-12)16-11-6-8-14-9-7-11;/h3-5,10-11,14H,2,6-9H2,1H3;1H
• InChI Key： PONQUJOPVXVLMZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)OCC)C1CCNCC1

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on 4-(3-Ethoxyphenoxy)piperidine hydrochloride

4-(3-Ethoxyphenoxy)piperidine hydrochloride: A Comprehensive Overview

The compound 4-(3-Ethoxyphenoxy)piperidine hydrochloride (CAS No. 1185298-97-8) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

4-(3-Ethoxyphenoxy)piperidine hydrochloride belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The presence of the ethoxyphenoxy group at the 4-position introduces a degree of complexity to its structure, making it a valuable substrate for further functionalization. The hydrochloride salt form is particularly advantageous for solubility and stability considerations in both laboratory settings and industrial applications.

Recent studies have highlighted the role of 4-(3-Ethoxyphenoxy)piperidine hydrochloride in medicinal chemistry, where it serves as a building block for the synthesis of bioactive molecules. For instance, researchers have explored its potential as a precursor for developing novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to construct more complex architectures with enhanced pharmacological profiles.

In terms of synthesis, 4-(3-Ethoxyphenoxy)piperidine hydrochloride can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Recent optimizations in these methods have significantly improved the efficiency and scalability of production processes.

The physical properties of 4-(3-Ethoxyphenoxy)piperidine hydrochloride are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in both laboratory experiments and large-scale manufacturing processes. Additionally, its stability under various storage conditions ensures its reliability as an intermediate or final product in chemical synthesis.

From an environmental standpoint, understanding the ecological impact of 4-(3-Ethoxyphenoxy)piperidine hydrochloride is crucial for sustainable chemical practices. Recent research has focused on assessing its biodegradability and toxicity levels to ensure that its use aligns with green chemistry principles. These studies have provided valuable insights into minimizing waste generation and optimizing resource utilization during its production.

In conclusion, 4-(3-Ethoxyphenoxy)piperidine hydrochloride (CAS No. 1185298-97-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic techniques and biological evaluations, positions it as a key player in future research endeavors. As scientists continue to explore its potential, this compound is expected to contribute significantly to the development of innovative solutions in medicine, agriculture, and beyond.